2-(3-aminopiperidin-1-yl)-N-butylacetamide
Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-(3-aminopiperidin-1-yl)-N-butylacetamide is Dipeptidyl peptidase 4 (DPP-4), a protein in humans . DPP-4 is an enzyme responsible for breaking down proteins, including hormones like glucagon-like peptide-1 (GLP-1), which plays a crucial role in regulating blood sugar levels .
Mode of Action
this compound interacts with its target, DPP-4, by binding to it. This binding inhibits the activity of DPP-4, preventing it from breaking down GLP-1 . As a result, GLP-1 levels increase, leading to enhanced insulin secretion and reduced glucagon release, thereby lowering blood glucose levels .
Biochemical Pathways
The inhibition of DPP-4 affects the incretin pathway. Incretins like GLP-1 are hormones that stimulate insulin secretion in response to meals. By preventing the breakdown of GLP-1, this compound enhances the incretin effect, leading to improved blood glucose control .
Pharmacokinetics
Similar compounds have been shown to have a competitive inhibition mechanism with a dissociation constant (ki) of 1 nm . The rate of dissociation (koff) for similar compounds is around 3.0 × 10^−5/s . These properties suggest that this compound may have a strong and sustained binding to DPP-4.
Result of Action
The molecular effect of this compound’s action is the increased level of GLP-1 due to the inhibition of DPP-4. On a cellular level, this leads to enhanced insulin secretion from pancreatic beta cells and reduced glucagon release from alpha cells. The overall effect is improved blood glucose control .
Properties
IUPAC Name |
2-(3-aminopiperidin-1-yl)-N-butylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3O/c1-2-3-6-13-11(15)9-14-7-4-5-10(12)8-14/h10H,2-9,12H2,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQFDRNLDMWZKKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CN1CCCC(C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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